Cas no 1000531-05-4 (4-(3-aminopropyl)benzene-1,3-diol)

• Product Name: 4-(3-aminopropyl)benzene-1,3-diol
• CAS No: 1000531-05-4
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 5941022
• PubChem ID: 55266355
• Update Time: 2025-06-08

4-(3-aminopropyl)benzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 4-(3-aminopropyl)-
• 4-(3-aminopropyl)benzene-1,3-diol
• 1000531-05-4
• AKOS006311220
• EN300-1855949

• Inchi： 1S/C9H13NO2/c10-5-1-2-7-3-4-8(11)6-9(7)12/h3-4,6,11-12H,1-2,5,10H2
• InChI Key： KUJNKZUIJCZFOR-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(CCCN)C(O)=C1

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• Boiling Point: 348.0±21.0 °C(Predicted)
• pka: 9.85±0.20(Predicted)

Additional information on 4-(3-aminopropyl)benzene-1,3-diol

4-(3-aminopropyl)benzene-1,3-diol: A Comprehensive Overview

4-(3-aminopropyl)benzene-1,3-diol (CAS No. 1000531-05-4) is a versatile compound with significant potential in various fields of chemistry and biology. This compound, also known as 4-(3-aminopropyl)catechol, has gained attention due to its unique chemical structure and biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological applications, and recent research advancements of this compound.

Chemical Structure and Properties

4-(3-aminopropyl)benzene-1,3-diol is a derivative of catechol, featuring an aminopropyl group attached to the benzene ring. The presence of the aminopropyl group imparts unique chemical properties to the molecule, making it highly reactive and versatile. The compound has a molecular formula of C₉H₁₃NO₂ and a molecular weight of 167.20 g/mol. It is a white crystalline solid at room temperature and is soluble in water and organic solvents such as ethanol and dimethyl sulfoxide (DMSO).

The hydroxyl groups in the catechol moiety can participate in hydrogen bonding, which influences the compound's solubility and reactivity. The aminopropyl group can undergo various chemical reactions, including acylation, alkylation, and condensation reactions, making it a valuable intermediate in organic synthesis.

Synthesis Methods

The synthesis of 4-(3-aminopropyl)benzene-1,3-diol can be achieved through several routes. One common method involves the reaction of catechol with 3-bromopropylamine hydrobromide in the presence of a base such as potassium carbonate (K₂CO₃). This reaction proceeds via nucleophilic substitution, leading to the formation of the desired product. Another approach involves the reductive amination of 4-(3-bromopropyl)benzene-1,3-diol with ammonia or primary amines using hydrogen gas over a palladium catalyst.

Biological Applications

4-(3-aminopropyl)benzene-1,3-diol has shown promising biological activities in various studies. One notable application is its potential as an antioxidant. The catechol moiety in the molecule can scavenge free radicals and protect cells from oxidative damage. This property makes it a candidate for use in cosmetic formulations and nutraceuticals.

In addition to its antioxidant properties, 4-(3-aminopropyl)benzene-1,3-diol has been investigated for its neuroprotective effects. Studies have shown that it can inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. This finding suggests that the compound may have therapeutic potential in neurodegenerative disorders.

Clinical Trials and Research Advancements

The potential therapeutic applications of 4-(3-aminopropyl)benzene-1,3-diol have led to several clinical trials and preclinical studies. Recent research has focused on its efficacy in treating oxidative stress-related conditions such as cardiovascular diseases and diabetes. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-(3-aminopropyl)benzene-1,3-diol could reduce oxidative stress markers in diabetic rats.

In another study, researchers explored the neuroprotective effects of 4-(3-aminopropyl)benzene-1,3-diol in cell cultures exposed to oxidative stressors. The results indicated that the compound could significantly reduce neuronal cell death and improve cell viability. These findings highlight the compound's potential as a neuroprotective agent.

Safety and Toxicology

The safety profile of 4-(3-aminopropyl)benzene-1,3-diol is an important consideration for its potential use in pharmaceuticals and other applications. Preclinical studies have shown that the compound is generally well-tolerated at therapeutic doses. However, like any chemical compound, it may have side effects or interactions with other substances. Therefore, further safety evaluations are necessary to ensure its safe use in humans.

FUTURE DIRECTIONS AND CONCLUSIONS

The versatile nature of 4-(3-aminopropyl)benzene-1,3-diol, combined with its promising biological activities, positions it as a valuable compound for future research and development. Ongoing studies are exploring its potential applications in various fields, including drug discovery, cosmetics, and nutraceuticals.

In conclusion, 4-(3-aminopropyl)benzene-1,3-diol (CAS No. 1000531-05-4) is a multifaceted compound with significant potential in both chemical synthesis and biological applications. Its unique chemical structure and biological activities make it an exciting area of research for scientists and researchers worldwide.